1,4-Dibutoxy-6-methyl-6H-indolo[2,3-b]quinoxaline

• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol
• IUPAC Name: 1,4-dibutoxy-6-methylindolo[3,2-b]quinoxaline
• InChI: InChI=1S/C23H27N3O2/c1-4-6-14-27-18-12-13-19(28-15-7-5-2)22-21(18)24-20-16-10-8-9-11-17(16)26(3)23(20)25-22/h8-13H,4-7,14-15H2,1-3H3
• InChI Key: IITSTXQFPPTKJH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C2C(=C(C=C1)OCCCC)N=C3C(=N2)C4=CC=CC=C4N3C
• CAS No.: 77855-15-3

Description

1,4-Dibutoxy-6-methyl-6H-indolo[2,3-b]quinoxaline is a heterocyclic compound that belongs to the indoloquinoxaline family. These compounds are known for their diverse biological activities, including anticancer, antiviral, and antimicrobial properties . The unique structure of this compound makes it a valuable compound for various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4-Dibutoxy-6-methyl-6H-indolo[2,3-b]quinoxaline typically involves the condensation of isatin with o-phenylenediamine in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in glacial acetic acid or hydrochloric acid . The use of microwave irradiation has also been reported to enhance the reaction rate and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions. The use of continuous flow reactors and advanced catalytic systems can improve the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

1,4-Dibutoxy-6-methyl-6H-indolo[2,3-b]quinoxaline undergoes various chemical reactions, including:

Oxidation: The oxidation of the methyl group on the quinoxaline fragment can lead to the formation of carbonyl derivatives.

Reduction: Reduction of the nitro group can yield corresponding indoloquinoxalinamines.

Substitution: The compound can undergo substitution reactions with various electrophiles and nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and hydrogen gas in the presence of a catalyst are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used for substitution reactions.

Major Products Formed

Oxidation: Carbonyl derivatives.

Reduction: Indoloquinoxalinamines.

Substitution: Various substituted indoloquinoxaline derivatives.

Scientific Research Applications

1,4-Dibutoxy-6-methyl-6H-indolo[2,3-b]quinoxaline has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Exhibits cytotoxic activity against various cancer cell lines, making it a potential anticancer agent.

Medicine: Investigated for its antiviral properties, particularly against herpes simplex virus and cytomegalovirus.

Industry: Utilized in the development of optoelectronic devices and materials.

Mechanism of Action

The primary mechanism of action of 1,4-Dibutoxy-6-methyl-6H-indolo[2,3-b]quinoxaline involves DNA intercalation. The compound intercalates into the DNA helix, disrupting vital processes required for DNA replication and transcription . This mechanism is responsible for its anticancer and antiviral activities. The thermal stability of the DNA-compound complex is a key factor in its biological activity .

Comparison with Similar Compounds

1,4-Dibutoxy-6-methyl-6H-indolo[2,3-b]quinoxaline can be compared with other indoloquinoxaline derivatives such as:

Ellipticine: A naturally occurring alkaloid with known antitumor properties.

NCA0424: A derivative with significant DNA-binding affinity and MDR modulating activity.

B-220: Exhibits high activity against herpes simplex virus and cytomegalovirus.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct biological activities and chemical reactivity .